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Compound of Interest

Compound Name: 1-Ethoxyethanol

Cat. No.: B8670636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical and physical properties of two

isomers of ethoxyethanol: 1-ethoxyethanol and 2-ethoxyethanol. The information presented is

intended to assist researchers, scientists, and professionals in the drug development field in

understanding the key differences between these two compounds. This document summarizes

available quantitative data, outlines experimental protocols for property determination, and

includes visualizations of their synthesis pathways.

Comparison of Chemical and Physical Properties
The following table summarizes the known chemical and physical properties of 1-
ethoxyethanol and 2-ethoxyethanol. It is important to note that while extensive experimental

data is available for 2-ethoxyethanol, a widely used industrial solvent, much of the data for 1-
ethoxyethanol is based on computational models due to its limited commercial availability and

research focus.
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Property 1-Ethoxyethanol 2-Ethoxyethanol

CAS Number 7518-70-9[1][2][3] 110-80-5[4][5]

Molecular Formula C₄H₁₀O₂[1][2][6] C₄H₁₀O₂[4][5]

Molecular Weight 90.12 g/mol [1][2][6] 90.122 g·mol⁻¹[4][5]

Appearance - Clear, colorless liquid[4][5]

Odor - Sweet, ether-like[4][5]

Density No experimental data available 0.930 g/cm³ (liquid)[4][5]

Melting Point No experimental data available -70 °C (−94 °F; 203 K)[4][5]

Boiling Point No experimental data available 135 °C (275 °F; 408 K)[4][5]

Solubility in water - Miscible[4][5]

Vapor Pressure - 4 mmHg (20°C)[4]

Flash Point No experimental data available 44 °C (111 °F; 317 K)[5]

LogP (Computed) 0.36120[1] -

Synthesis of Ethoxyethanol Isomers
The primary industrial production method for 2-ethoxyethanol involves the reaction of ethylene

oxide with ethanol.[4][7] In contrast, a potential synthesis route for 1-ethoxyethanol involves

the reaction of ethanol with acetaldehyde.
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Caption: Synthesis pathways for 2-Ethoxyethanol and 1-Ethoxyethanol.

Experimental Protocols
Precise determination of the chemical and physical properties of compounds like 1-
ethoxyethanol and 2-ethoxyethanol is crucial for their application in research and

development. Below are detailed experimental protocols for determining density and boiling

point, which are fundamental properties for characterizing liquid compounds.

Determination of Density of a Liquid
Objective: To accurately measure the density of a liquid sample.

Materials:
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Graduated cylinder (e.g., 25 mL or 50 mL)

Analytical balance

Thermometer

Liquid sample (1-ethoxyethanol or 2-ethoxyethanol)

Beaker

Procedure:

Ensure the graduated cylinder is clean and completely dry.

Place the empty graduated cylinder on the analytical balance and tare the balance to zero.

Carefully pour a known volume of the liquid sample (e.g., 20 mL) into the graduated cylinder.

Record the exact volume.

Place the graduated cylinder containing the liquid back on the tared analytical balance and

record the mass of the liquid.

Measure and record the temperature of the liquid using a thermometer.

Calculate the density of the liquid using the formula: Density = Mass / Volume.

Repeat the measurement at least two more times and calculate the average density to

ensure accuracy.

Determination of Boiling Point of a Liquid (Thiele Tube
Method)
Objective: To determine the boiling point of a liquid sample using a small quantity.

Materials:

Thiele tube
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Thermometer

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or oil bath)

Liquid sample (1-ethoxyethanol or 2-ethoxyethanol)

Stand and clamp

Procedure:

Fill the small test tube with the liquid sample to a depth of about 1-2 cm.

Place the capillary tube, with the open end downwards, into the liquid in the test tube.

Attach the test tube to the thermometer using a rubber band or a small piece of wire,

ensuring the bulb of the thermometer is level with the bottom of the test tube.

Clamp the Thiele tube to a stand and insert the thermometer and test tube assembly into the

Thiele tube, ensuring the side arm is not blocked. The heat-transfer fluid in the Thiele tube

should be above the level of the liquid in the test tube.

Gently heat the side arm of the Thiele tube.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue gentle heating until a steady stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to be drawn back into the

capillary tube. Record this temperature.

For accuracy, the determination should be repeated with a fresh sample.
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Caption: General experimental workflows for determining density and boiling point.

Safety and Handling
2-Ethoxyethanol: This compound is known to be flammable and harmful if swallowed or

inhaled. It is also suspected of damaging fertility or the unborn child. Appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn
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when handling this chemical. Work should be conducted in a well-ventilated area or under a

fume hood.

1-Ethoxyethanol: Due to the limited availability of specific toxicity data, it is prudent to handle

1-ethoxyethanol with the same level of caution as 2-ethoxyethanol. Assume it is flammable

and potentially harmful, and take all necessary safety precautions.

Conclusion
This guide highlights the current state of knowledge regarding the chemical properties of 1-
ethoxyethanol and 2-ethoxyethanol. While 2-ethoxyethanol is a well-characterized compound,

there is a clear need for further experimental investigation into the physical and chemical

properties of 1-ethoxyethanol to enable a more complete and direct comparison. The provided

experimental protocols offer a starting point for researchers to obtain this valuable data, which

is essential for the safe and effective use of these compounds in scientific and industrial

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8670636#1-ethoxyethanol-vs-2-ethoxyethanol-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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